TM N1324

• CAS No.: 1144477-35-9
• Product Name: TM N1324
• Molecular Formula: C18H13ClFN7O
• Molecular Weight: 397.7984
• IUPAC Name: 4-(2-chloro-4-fluorophenyl)-3-methyl-1-(7H-purin-6-yl)-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• Standard InChI: InChI=1S/C18H13ClFN7O/c1-8-14-11(10-3-2-9(20)4-12(10)19)5-13(28)25-17(14)27(26-8)18-15-16(22-6-21-15)23-7-24-18/h2-4,6-7,11H,5H2,1H3,(H,25,28)(H,21,22,23,24)
• Standard InChIKey: CYQNVXRIWKKWQG-UHFFFAOYSA-N
• SMILES: CC1=NN(C2=C1C(CC(=O)N2)C3=C(C=C(C=C3)F)Cl)C4=NC=NC5=C4NC=N5
• Appearance: Solid powder
• Description: TM N1324 is a potent and selective GPR39 agonist and is orally bioavailable.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TM N1324
• Reference: Frimurer et al (2017) Model-based discovery of synthetic agonists for the Zn2+-sensing G-protein-coupled receptor 39 (GPR39) reveals novel biological functions. J.Med.Chem. 60 886 PMID: 28045522
• PubChem Compound: 135634901
• Last Modified: Nov 11 2021